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Enprofylline solvent compatibility experimental
protocols
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Compound Focus: Enprofylline

CAS No.: 41078-02-8

Cat. No.: S527190

Enprofylline: Chemical and Physical Properties

The table below summarizes the key identified properties of Enprofylline that are relevant for solvent

selection [1].

Property Value | Description

Chemical Formula CsH10N402 [1]

IUPAC Name 3-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione [1]
Average Molecular Weight 194.19 g/mol [1]

Water Solubility 1200 mg/L (Experimental) [1]

logP 0.33 (Experimental) [1]

Melting Point 287-289 °C [1]

Synonym 3-propylxanthine [2]
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Framework for Developing Solvent Compatibility
Protocols

Since direct protocols are unavailable, you can establish reliable in-house methods by adapting standard
solvent compatibility frameworks. The following workflow outlines a systematic approach for testing and
validating solvents for use with enprofylline in analytical applications, such as when preparing standard

solutions for HPL.C or UV-Vis spectroscopy.
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Key Considerations for the Workflow

¢ Initial Solvent Screening: Start by consulting chemical compatibility charts to ensure the solvent
won't damage your analytical equipment (e.g., HPLC seals, tubing, or quartz cuvettes) [3] [4].
Common HPLC solvents like acetonitrile and methanol are often compatible with system materials,
but always verify [5].

¢ Solution Stability Assessment: After confirming solubility, you must assess the chemical stability of
enprofylline in the solvent over time. Look for signs of precipitation or chemical degradation.

¢ Analytical Method Validation: The most critical step is to use analytical techniques to confirm that
the enprofylline has not degraded. The presence of new peaks in HPLC or a change in the UV-Vis
spectrum indicates that the solvent is not compatible for your application [3].

Troubleshooting Guide and FAQs

Based on general laboratory practices, here are some common issues and solutions you might encounter.

Issue

Possible Cause

Suggested Solution

Low / Inconsistent
Solubility

Precipitation Over
Time

New Peaks in
HPLC

Abnormal
Absorbance
Spectra

Solvent polarity
mismatch.

Solution instability,

temperature change.

Chemical degradation
of Enprofylline.

Solvent interaction or
cuvette damage.

Frequently Asked Questions

Test solvent mixtures (e.g., Water/Methanol). Pre-
solubilize in a small amount of DMSO before diluting.

Ensure storage at constant temperature. Increase
solvent volume (reduce concentration). Change
solvent system.

Use a more inert solvent (e.g., avoid strong
acids/bases). Prepare fresh solutions immediately
before analysis.

Ensure solvent is spectroscopically grade. Verify
solvent compatibility with quartz cuvettes [3].
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e What is the primary safety consideration when working with enprofylline solutions? While the
pharmacological profile of enprofylline is established, always treat laboratory chemicals with caution.
Use appropriate personal protective equipment (PPE) like gloves and safety glasses. Refer to the

material safety data sheet (MSDS) for the specific salt form of enprofylline you are using.

e We are using UV-Vis spectroscopy. How can we prevent damaging our quartz cuvettes? Quartz is
susceptible to etching and damage from certain solvents. Always consult a solvent-cuvette
compatibility chart. Generally, avoid strong alkalis, concentrated phosphoric acid, and especially
hydrofluoric acid, which rapidly dissolves quartz. Even with compatible solvents, ensure proper

cleaning and drying after use [3].

¢ A client has requested analysis in a specific solvent. What is the first step? First, perform a small-
scale compatibility test. Check the solvent's compatibility with your entire analytical flow path
(column, tubing, seals). Then, run a blank injection of the solvent and a small test injection of an
enprofylline standard to check for column retention time stability, peak shape, and any signs of system

contamination or damage [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b527190#enprofylline-solvent-compatibility-experimental-

protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/b527190#enprofylline-solvent-compatibility-experimental-protocols
https://www.smolecule.com/products/b527190#enprofylline-solvent-compatibility-experimental-protocols
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s527190?utm_src=pdf-bulk
https://www.smolecule.com/products/s527190?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

